![molecular formula C6H11BrClN B2910627 4-Bromo-1-methyl-3,6-dihydro-2H-pyridine;hydrochloride CAS No. 2580230-91-5](/img/structure/B2910627.png)
4-Bromo-1-methyl-3,6-dihydro-2H-pyridine;hydrochloride
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
4-Bromo-1-methyl-3,6-dihydro-2H-pyridine;hydrochloride, also known as 4-Bromo-1-methyl-3,6-dihydropyridin-2(1H)-one hydrochloride, is a chemical compound that has been widely studied for its potential applications in scientific research. This compound is a pyridine derivative and is commonly used as a building block in the synthesis of other compounds.
Mechanism of Action
The mechanism of action of 4-Bromo-1-methyl-3,6-dihydro-2H-pyridine;hydrochloridethyl-3,6-dihydro-2H-pyridine;hydrochloride is not well understood. However, it is believed that this compound may act as a modulator of certain neurotransmitter receptors in the brain.
Biochemical and Physiological Effects:
4-Bromo-1-methyl-3,6-dihydro-2H-pyridine;hydrochloridethyl-3,6-dihydro-2H-pyridine;hydrochloride has been shown to have a variety of biochemical and physiological effects. For example, this compound has been shown to have anticonvulsant and anxiolytic properties, making it a potential treatment for certain neurological disorders.
Advantages and Limitations for Lab Experiments
One of the main advantages of using 4-Bromo-1-methyl-3,6-dihydro-2H-pyridine;hydrochloridethyl-3,6-dihydro-2H-pyridine;hydrochloride in lab experiments is its ability to modulate certain neurotransmitter receptors in the brain. This makes it a valuable tool for researchers studying the neurobiological basis of behavior and disease. However, one limitation of using this compound is that its mechanism of action is not well understood, which can make it difficult to interpret experimental results.
Future Directions
There are a number of potential future directions for research on 4-Bromo-1-methyl-3,6-dihydro-2H-pyridine;hydrochloridethyl-3,6-dihydro-2H-pyridine;hydrochloride. For example, future studies could focus on elucidating the compound's mechanism of action, which could help to identify new targets for drug development. Additionally, further research could explore the potential applications of this compound in the treatment of neurological disorders such as epilepsy and anxiety disorders.
Synthesis Methods
The synthesis of 4-Bromo-1-methyl-3,6-dihydro-2H-pyridine;hydrochloridethyl-3,6-dihydro-2H-pyridine;hydrochloride can be achieved through a variety of methods. One of the most common methods involves the reaction of 4-bromo-1-methyl-3,6-dihydropyridin-2(1H)-one with hydrochloric acid. This reaction results in the formation of 4-Bromo-1-methyl-3,6-dihydro-2H-pyridine;hydrochloridethyl-3,6-dihydro-2H-pyridine;hydrochloride.
Scientific Research Applications
4-Bromo-1-methyl-3,6-dihydro-2H-pyridine;hydrochloridethyl-3,6-dihydro-2H-pyridine;hydrochloride has been extensively studied for its potential applications in scientific research. This compound has been shown to have a variety of biological and pharmacological effects, making it a valuable tool for researchers in a number of different fields.
Properties
IUPAC Name |
4-bromo-1-methyl-3,6-dihydro-2H-pyridine;hydrochloride |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.01.04) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C6H10BrN.ClH/c1-8-4-2-6(7)3-5-8;/h2H,3-5H2,1H3;1H |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.01.04) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
MFUVPYSJOGRMKN-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.01.04) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN1CCC(=CC1)Br.Cl |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.01.04) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C6H11BrClN |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.01.04) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
212.51 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.